Cas no 1420863-61-1 (5-Fluoro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride)

• Product Name: 5-Fluoro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride
• CAS No: 1420863-61-1
• MF: C₉H₁₃ClFN₃S
• MW: 249.7360227108
• CID: 2179955
• Update Time: 2023-08-06

5-Fluoro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 5-Fluoro-2-((pyrrolidin-3-ylmethyl)thio)pyrimidine hydrochloride

• Inchi： 1S/C9H12FN3S.ClH/c10-8-4-12-9(13-5-8)14-6-7-1-2-11-3-7;/h4-5,7,11H,1-3,6H2;1H
• InChI Key： RQIBNLBKXFNLLP-UHFFFAOYSA-N
• SMILES： Cl.S(C1N=CC(=CN=1)F)CC1CNCC1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 173
• Topological Polar Surface Area: 63.1